1-Benzyl-1H-imidazol-2-amine

• IUPAC Name: 1-benzylimidazol-2-amine
• InChI: InChI=1S/C10H11N3/c11-10-12-6-7-13(10)8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,11,12)
• InChI Key: NYYVBVQVGYJWIN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=CN=C2N
• Molecular Formula: C10H11N3
• DSSTOX Substance ID: DTXSID50655145
• Molecular Weight: 173.21 g/mol
• CAS RN: 22944-67-8

Description

1-Benzyl-1H-imidazol-2-amine is a chemical compound with the molecular formula C10H11N3. It is a solid substance and is used in various chemical reactions due to its unique structure.

Synthesis Analysis

The synthesis of imidazole compounds, including this compound, has been a topic of recent research. One method involves the cyclization of amido-nitriles, which can include a variety of functional groups. The reaction is reported to proceed via nickel-catalysed addition to nitrile, followed by proto-demetallation, tautomerization, and dehydrative cyclization.

Molecular Structure Analysis

The molecular structure of this compound consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom.

Chemical Reactions Analysis

Imidazole compounds, including this compound, are key components to functional molecules that are used in a variety of everyday applications. They are utilized in a diverse range of applications, such as pharmaceuticals, agrochemicals, dyes for solar cells, functional materials, and catalysis.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 223.28. The compound should be stored in a dark place, in an inert atmosphere, at 2-8°C.

Scientific Research Applications

Synthesis of Functionalized Benzimidazoimidazoles

1-Benzyl-1H-imidazol-2-amine has been utilized in the synthesis of functionalized 1H-benzo[d]imidazo[1,2-a]imidazoles. A novel carbonylative approach is employed, involving oxidative aminocarbonylation, which results in products with good to excellent yields under mild conditions. This method, catalyzed by Palladium Iodide, highlights the versatility of this compound in creating complex molecular architectures (Veltri et al., 2018).

Deaminative Thiolation Reaction

The compound is also involved in a catalyst-/metal-/oxidant-free DBU-promoted deaminative thiolation reaction. This process, conducted at room temperature, provides a novel and environmentally friendly route for synthesizing various 2-thio-1H-benzo[d]imidazoles, demonstrating the chemical flexibility and reactivity of this compound (Zheng et al., 2022).

Catalysis in Green Chemistry

In green chemistry, this compound plays a crucial role as a substrate in catalytic reactions. For instance, it is used in BINAP-Cu systems for the borrowing hydrogen reaction and dehydrogenative cyclization, demonstrating its effectiveness in synthesizing derivatives under water or solvent-free conditions. This showcases its contribution to environmentally friendly chemical processes (Xu et al., 2018).

Synthesis of Antimicrobial Agents

This compound is utilized in synthesizing novel antimicrobial agents. These synthesized compounds have shown comparable activity to standard antibiotics against various bacteria, highlighting its potential in medicinal chemistry and drug development (Reddy & Reddy, 2010).

Safety and Hazards

The safety information for 1-Benzyl-1H-imidazol-2-amine indicates that it is classified under GHS05 and GHS07. The hazard statements include H302, H312, H314, and H332. Precautionary measures include avoiding contact with skin and eyes, and using personal protective equipment.

Future Directions

Imidazole compounds, including 1-Benzyl-1H-imidazol-2-amine, are being increasingly used in a variety of applications. Despite recent advances, the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance. This is due to the preponderance of applications to which this important heterocycle is being deployed.

Mechanism of Action

Target of Action

The primary target of 1-Benzyl-1H-imidazol-2-ylamine is Glutaminyl-peptide cyclotransferase . This enzyme plays a crucial role in the post-translational modification of proteins and peptides, which is essential for their biological activity.

Mode of Action

It’s known that the compound interacts with its target enzyme, possibly inhibiting its activity . This interaction can lead to changes in the biochemical processes that the enzyme is involved in.

Biochemical Pathways

Given its target, it’s likely that the compound affects the pathways involving the post-translational modification of proteins and peptides .

Result of Action

Given its target, it’s likely that the compound affects the structure and function of proteins and peptides that undergo post-translational modification .

Action Environment

The action, efficacy, and stability of 1-Benzyl-1H-imidazol-2-ylamine can be influenced by various environmental factors. These can include the pH and temperature of the environment, the presence of other molecules, and the specific characteristics of the target cells . .

Synthesis routes and methods I

Procedure details

A suspension of 1-benzyl-2-nitro-1H-imidazole (Step 160.2) (410 mg, 1.16 mmol) and Raney nickel (40 mg) in MeOH (10 mL) was stirred for 3 h at rt, under a hydrogen atmosphere. The reaction mixture was filtered through a pad of celite and concentrated to afford 345 mg of the title compound as a brown solid: ESI-MS: 173.9 [M+H]+; tR=2.02 min (System 1).

Synthesis routes and methods II

Procedure details

The nitroimidazole (1.5 mmol) from above reduced using iron powder and ammonium chloride employing the procedure described in Example 159 to yield 1-benzyl-2-amino-1H-imidazole which was used without any purification.